![molecular formula C14H15NO2S B4832476 3-methoxy-N-[2-(2-thienyl)ethyl]benzamide](/img/structure/B4832476.png)
3-methoxy-N-[2-(2-thienyl)ethyl]benzamide
Cat. No. B4832476
M. Wt: 261.34 g/mol
InChI Key: JIVIUHVKBQSYKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07230020B2
Procedure details
Reaction of-2-thiopheneethylamine (50 μL, 0.42 mmol) in THF (2.5 mL) with m-anisoyl chloride (74 μL, 0.57 mmol) in presence of triethylamine (78 μL, 0.55 mmol) according to method A gave 3-methoxy-N-(2-thiophen-2-yl-ethyl)-benzamide (100 mg, 0.38 mmol, 90% yield) as a yellow wax after purification on silica gel (eluent: EtOAc/hexane 5/95 to 20/80).
Yield
90%
Identifiers
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REACTION_CXSMILES
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[S:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[CH2:6][CH2:7][NH2:8].[C:9](Cl)(=[O:18])[C:10]1[CH:15]=[CH:14][CH:13]=[C:12]([O:16][CH3:17])[CH:11]=1.C(N(CC)CC)C>C1COCC1>[CH3:17][O:16][C:12]1[CH:11]=[C:10]([CH:15]=[CH:14][CH:13]=1)[C:9]([NH:8][CH2:7][CH2:6][C:2]1[S:1][CH:5]=[CH:4][CH:3]=1)=[O:18]
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Inputs
Step One
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Name
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Quantity
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50 μL
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Type
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reactant
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Smiles
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S1C(=CC=C1)CCN
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Name
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Quantity
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74 μL
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Type
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reactant
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Smiles
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C(C1=CC(=CC=C1)OC)(=O)Cl
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Name
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Quantity
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78 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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2.5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC=1C=C(C(=O)NCCC=2SC=CC2)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.38 mmol | |
| AMOUNT: MASS | 100 mg | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
